![molecular formula C13H13ClN4O3S B3042630 N1-{2-[(1,3-Dimethyl-4-nitro-1H-pyrazol-5-yl)thio]phenyl}-2-chloroacetamide CAS No. 648859-23-8](/img/structure/B3042630.png)
N1-{2-[(1,3-Dimethyl-4-nitro-1H-pyrazol-5-yl)thio]phenyl}-2-chloroacetamide
Overview
Description
N1-{2-[(1,3-Dimethyl-4-nitro-1H-pyrazol-5-yl)thio]phenyl}-2-chloroacetamide, commonly known as DNP or 2,4-Dinitrophenol, is a chemical compound that has been extensively studied for its scientific research applications. DNP is a yellow crystalline solid that is soluble in organic solvents and has a high melting point. It is commonly used in the field of biochemistry and physiology to study the mechanism of action and physiological effects of various compounds.
Mechanism of Action
Target of Action
It is known that similar compounds in the chloroacetamide class, such as dimethenamid, inhibit the synthesis of certain long-chain fatty acids . This suggests that the compound might interact with enzymes involved in fatty acid synthesis.
Mode of Action
Based on the structure of the compound and its similarity to other chloroacetamide herbicides, it can be inferred that it might inhibit the synthesis of long-chain fatty acids . This inhibition could occur through the compound’s interaction with its targets, leading to changes in the normal functioning of these targets.
Biochemical Pathways
The compound likely affects the biochemical pathways involved in the synthesis of long-chain fatty acids . The inhibition of these pathways could lead to a reduction in the growth of plants, as seen with other chloroacetamide herbicides . The downstream effects of this inhibition could include changes in cell membrane integrity and energy production, given the crucial role of fatty acids in these processes.
Advantages and Limitations for Lab Experiments
DNP has several advantages for lab experiments, including its ability to uncouple oxidative phosphorylation and increase metabolic rate, which can be useful for studying the effects of compounds on energy metabolism. However, DNP also has several limitations, including its toxicity and potential for causing mitochondrial dysfunction, which can lead to cell death.
Future Directions
There are several future directions for research on DNP, including the development of safer and more effective mitochondrial uncouplers, the investigation of the potential therapeutic applications of DNP for the treatment of obesity and diabetes, and the study of the long-term effects of DNP on mitochondrial function and overall health. Further research is needed to fully understand the mechanism of action and physiological effects of DNP, as well as its potential applications in medicine and science.
Scientific Research Applications
DNP has been extensively studied for its scientific research applications, particularly in the field of biochemistry and physiology. It is commonly used as a tool to study the mechanism of action and physiological effects of various compounds, including drugs and toxins. DNP is also used as a mitochondrial uncoupler, which means that it disrupts the normal functioning of mitochondria, leading to an increase in metabolic rate and energy expenditure.
properties
IUPAC Name |
2-chloro-N-[2-(2,5-dimethyl-4-nitropyrazol-3-yl)sulfanylphenyl]acetamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H13ClN4O3S/c1-8-12(18(20)21)13(17(2)16-8)22-10-6-4-3-5-9(10)15-11(19)7-14/h3-6H,7H2,1-2H3,(H,15,19) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
TZOUXXNVQWAKEX-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NN(C(=C1[N+](=O)[O-])SC2=CC=CC=C2NC(=O)CCl)C | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H13ClN4O3S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
340.79 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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